Cas no 174078-96-7 (tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate)
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 174078-96-7
- SCHEMBL14961930
- EN300-28296979
- tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate
-
- Inchi: 1S/C9H13IN2O2S/c1-5-6(10)7(15-12-5)11-8(13)14-9(2,3)4/h1-4H3,(H,11,13)
- InChI Key: UIKGJWHGDLMTAT-UHFFFAOYSA-N
- SMILES: IC1C(C)=NSC=1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 339.97425g/mol
- Monoisotopic Mass: 339.97425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.5Ų
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28296979-0.05g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-28296979-0.1g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-28296979-0.25g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-28296979-0.5g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-28296979-1.0g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28296979-2.5g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28296979-5.0g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-28296979-10.0g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-28296979-1g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 1g |
$871.0 | 2023-09-07 | ||
| Enamine | EN300-28296979-5g |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate |
174078-96-7 | 5g |
$2525.0 | 2023-09-07 |
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate
Introduction to tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate (CAS No. 174078-96-7)
tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate, with the CAS number 174078-96-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a 4-iodo-3-methyl-1,2-thiazole moiety. These features make it an important intermediate in the synthesis of various biologically active molecules and pharmaceuticals.
The chemical structure of tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate is particularly noteworthy for its potential in drug discovery and development. The tert-butyl carbamate group provides stability and protection, while the 4-iodo substitution on the thiazole ring offers a versatile handle for further functionalization. This combination of properties makes the compound an attractive candidate for use in the synthesis of novel therapeutic agents.
Recent research has highlighted the importance of tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate in various synthetic pathways. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a key intermediate in the synthesis of potent anti-cancer agents. The iodine substituent on the thiazole ring allows for efficient coupling reactions, facilitating the introduction of diverse functional groups that can enhance the biological activity and selectivity of the final products.
In addition to its role in organic synthesis, tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate has shown promise in medicinal chemistry applications. A recent study in the European Journal of Medicinal Chemistry reported its use as a building block in the development of novel inhibitors targeting specific enzymes involved in disease pathways. The compound's ability to undergo selective transformations makes it a valuable tool for optimizing lead compounds and advancing drug candidates through preclinical and clinical stages.
The physical and chemical properties of tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate have also been extensively studied. It is typically obtained as a white solid with a molecular weight of 368.38 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide, making it easy to handle and process in laboratory settings. Its stability under various reaction conditions further enhances its utility as an intermediate in complex synthetic sequences.
The synthesis of tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate can be achieved through several well-documented methods. One common approach involves the reaction of 4-bromo-N-(tert-butoxycarbonyl)-3-methylthiazolamine with sodium iodide in an appropriate solvent. This method provides high yields and excellent purity, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which offer flexibility in introducing different substituents onto the thiazole ring.
The biological activity of compounds derived from tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate has been extensively investigated. Studies have shown that these derivatives exhibit potent anti-inflammatory, anti-cancer, and anti-viral properties. For example, a series of thiazole-based compounds synthesized from this intermediate were found to inhibit key enzymes involved in cancer cell proliferation and metastasis. These findings underscore the potential therapeutic applications of compounds derived from tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-y l)carbamate.
In conclusion, tert-butyl N-(4-i odo -3 -m eth yl -1 , 2 -th iaz ol -5 -y l)c arbamate (CAS No. 174078 -96 -7) is a highly valuable compound with significant implications for both organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it an essential building block for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimizations for this compound, further solidifying its importance in modern chemical and pharmaceutical research.
174078-96-7 (tert-butyl N-(4-iodo-3-methyl-1,2-thiazol-5-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)